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Compound of Interest

Compound Name: N-Formyl Maraviroc-d6

Cat. No.: B15145129 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of specialized compounds is paramount. This document provides immediate, essential

safety and logistical information for N-Formyl Maraviroc-d6, a deuterated derivative of the

antiretroviral drug Maraviroc. The following procedural guidance is designed to answer specific

operational questions, fostering a secure laboratory environment.

N-Formyl Maraviroc-d6 is intended for research use only. While a specific Safety Data Sheet

(SDS) for this deuterated compound is not available, the safety profile is expected to be

comparable to its non-deuterated parent compound, Maraviroc. Maraviroc is identified as a

toxic substance that can cause moderate to severe irritation to the skin and eyes.[1] Prolonged

or repeated exposure may lead to organ damage.[2] Therefore, handling should only be

undertaken by personnel trained in the management of potent pharmaceutical ingredients.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against accidental exposure. The

following table summarizes the required PPE for handling N-Formyl Maraviroc-d6, based on

standard laboratory practices for hazardous chemicals.
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Protection Type Specific Equipment Purpose

Eye and Face Protection

Safety goggles with side-

shields or a face shield worn

over safety glasses.[3][4]

Protects against splashes and

airborne particles.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).[5]

Prevents skin contact and

absorption.

Body Protection
A fully buttoned laboratory

coat.[5]

Protects skin and personal

clothing from contamination.

Respiratory Protection

A suitable respirator may be

necessary if a risk assessment

indicates it.[3][5]

Prevents inhalation of dust or

aerosols.

Safe Handling and Storage
Proper handling and storage protocols are critical to maintaining the integrity of the compound

and ensuring personnel safety.

Handling:

Avoid contact with skin, eyes, and clothing.[1]

Do not breathe in dust or aerosols.[3]

All handling should be performed in a well-ventilated area, preferably within a laboratory

fume hood.[5]

Ensure safety showers and eyewash stations are readily accessible.[3]

Storage:

Store in a tightly sealed, properly labeled container.[5]

Keep in a cool, well-ventilated area, protected from light.[3][5]

Recommended storage temperature is -20°C for long-term stability.[3][5]
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Accidental Release and First Aid Measures
In the event of an accidental release or exposure, immediate and appropriate action is crucial.

Exposure Type First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If breathing has

stopped, begin artificial respiration.[1]

Skin Contact

Immediately flush the affected area with copious

amounts of water and remove contaminated

clothing.[1]

Eye Contact

Check for and remove contact lenses. Flush

eyes with large amounts of water for at least 15

minutes, ensuring to separate the eyelids.[1]

Ingestion
Wash out the mouth with water. Do not induce

vomiting.[1]

In all cases of exposure, seek immediate medical attention.

Spill Management: In case of a spill, evacuate the area and ensure adequate ventilation.

Wearing full personal protective equipment, cover the spill with an inert absorbent material.

Collect the material into a suitable container for disposal.[5]
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All waste materials, including contaminated absorbents and disposable PPE, should be treated

as hazardous waste. Disposal must be conducted in accordance with all applicable federal,

state, and local environmental regulations. It is recommended to consult with a licensed

professional waste disposal service to ensure compliance.

Fire-Fighting Measures
In the event of a fire, use water spray, carbon dioxide, dry chemical powder, or foam as

extinguishing agents.[1] Firefighters should wear self-contained breathing apparatus and full

protective clothing to prevent contact with skin and eyes, as toxic fumes may be emitted during

combustion.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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